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Executive Summary

Flutianil is a novel thiazolidine fungicide highly effective against powdery mildew. Its unique
mode of action, belonging to the Fungicide Resistance Action Committee (FRAC) Group U13,
involves the inhibition of haustorium formation in susceptible fungi, thereby preventing nutrient
uptake from the host plant.[1][2] Extensive toxicological studies have been conducted to
assess its potential impact on non-target organisms. The consensus from regulatory bodies
such as the U.S. Environmental Protection Agency (EPA) is that flutianil presents a low
ecological risk to a wide range of non-target species.[3] This technical guide provides a
comprehensive overview of the available data on flutianil's effects on non-target organisms,
detailed experimental methodologies based on standardized protocols, and visualizations of its
mode of action and the general workflow for ecotoxicological assessment.

Data Presentation: Ecotoxicological Profile of
Flutianil

The following tables summarize the quantitative data on the toxicity of flutianil to various non-
target organisms. The data is compiled from regulatory assessments and scientific databases.

Table 1: Effects on Terrestrial Organisms
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. . Toxicity
Organism Test Type Endpoint Value .
Classification
Birds
. . Practically Non-
Bobwhite Quail Acute Oral LD50 >2000 mg/kg bw toxi
oxic
] ] ) Practically Non-
Bobwhite Quail Dietary LC50 >5200 ppm ]
toxic
) Practically Non-
Mallard Duck Dietary LC50 >5200 ppm ]
toxic
Mammals
Practically Non-
Rat Acute Oral LD50 >2000 mg/kg bw )
toxic[4]
Practically Non-
Rat Acute Dermal LD50 >2000 mg/kg bw ]
toxic[4]
. Practically Non-
Rat Acute Inhalation LC50 >5.0 mg/L ]
toxic[4]
Terrestrial
Invertebrates
Honeybee (Apis Acute Contact Practically Non-
) LD50 >40 u g/bee [5] )
mellifera) (48h) toxic
Honeybee (Apis Practically Non-
) Acute Oral (48h) LD50 >40 u g/bee [5] ]
mellifera) toxic
Earthworm ] Practically Non-
Acute (14d) LC50 >1000 mg/kg soil

(Eisenia fetida)

toxic

Table 2: Effects on Aquatic Organisms
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. . Toxicity
Organism Test Type Endpoint Value (pgl/L) .
Classification
Fish
Slightly to
Rainbow Trout Acute (96h) LC50 >395[5] Practically Non-
toxic
Slightly to
Bluegill Sunfish Acute (96h) LC50 >395 Practically Non-
toxic
) ) Low Chronic
Fathead Minnow  Chronic NOAEC 2200[5] ]
Risk
Aquatic
Invertebrates
Daphnia magna Acute (48h) EC50 475[5] Moderately Toxic
) ) High Chronic
Daphnia magna Chronic (21d) NOAEC 7.1[5] Risk
is
Aquatic Plants
Green Algae o )
Growth Inhibition Practically Non-
(Selenastrum EC50 >137[5] )
. (72h) toxic
capricornutum)
Duckweed Growth Inhibition Practically Non-
_ EC50 >214[5] )
(Lemna gibba) (7d) toxic

Experimental Protocols

Detailed experimental protocols for the key studies cited are based on internationally
recognized guidelines, primarily from the Organisation for Economic Co-operation and
Development (OECD).
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Avian Acute Oral Toxicity Test (bhased on OECD
Guideline 223)

¢ Test Organism: Bobwhite quail (Colinus virginianus) is a commonly used species.

o Test Substance Administration: The test substance, flutianil, is administered as a single oral
dose via gavage.

e Dose Levels: A limit test is often conducted at a high dose level (e.g., 2000 mg/kg body
weight). If mortality occurs, a range-finding study is performed with at least three dose levels
to determine the approximate lethal dose, followed by a definitive test with at least five
geometrically spaced dose levels.

» Observation Period: Birds are observed for at least 14 days.

e Endpoints: The primary endpoint is mortality, used to calculate the LD50 (the dose lethal to
50% of the test population). Sublethal effects, such as changes in behavior, appearance, and
body weight, are also recorded.

Fish Early-life Stage Toxicity Test (based on OECD
Guideline 210)

¢ Test Organism: Fathead minnow (Pimephales promelas) or other sensitive fish species.

o Test Substance Exposure: Fertilized eggs are exposed to a range of flutianil concentrations
dissolved in water under flow-through or semi-static conditions.

o Concentration Levels: A control and at least five test concentrations in a geometric series are
typically used.

o Duration: The test continues through hatching and into the early larval stage, typically for 28
to 32 days post-hatch.

o Endpoints: The primary endpoints are survival of embryos and larvae, and growth (length
and weight) of the surviving fish. The No-Observed-Adverse-Effect Concentration (NOAEC)
and the Lowest-Observed-Adverse-Effect Concentration (LOAEC) are determined.
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Daphnia magna Reproduction Test (based on OECD
Guideline 211)

¢ Test Organism:Daphnia magna (a small freshwater crustacean).

o Test Substance Exposure: Young female daphnids (<24 hours old) are exposed to a range of
flutianil concentrations in a semi-static or flow-through system.

e Concentration Levels: A control and at least five test concentrations are used.
e Duration: The test is conducted for 21 days.

e Endpoints: The primary endpoint is the number of live offspring produced per parent animal.
Adult mortality and growth are also assessed. The EC50 for reproduction (the concentration
that causes a 50% reduction in offspring production) and the NOAEC are determined.

Honeybee Acute Contact and Oral Toxicity Test (based
on OECD Guidelines 214 and 213)

o Test Organism: Adult worker honeybees (Apis mellifera).

o Contact Toxicity (OECD 214): A single dose of flutianil, dissolved in a suitable solvent, is
applied topically to the dorsal thorax of each bee.

o Oral Toxicity (OECD 213): Bees are fed a single dose of flutianil mixed into a sucrose
solution.

e Dose Levels: A control and at least five dose levels are tested.
o Observation Period: Bees are observed for 48 to 96 hours.

» Endpoints: Mortality is the primary endpoint, used to calculate the LD50. Any abnormal
behavior is also recorded.

Earthworm Acute Toxicity Test (based on OECD
Guideline 207)
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» Test Organism:Eisenia fetida (manure worm).

o Test Substance Exposure: Adult earthworms are exposed to artificial soil treated with a range
of flutianil concentrations.

e Concentration Levels: A control and at least five concentrations are tested.
o Duration: The test duration is 14 days.

o Endpoints: Mortality is assessed at 7 and 14 days to determine the LC50. Sublethal effects,
such as changes in body weight and behavior, are also noted.

Mandatory Visualizations
Signaling Pathway of Flutianil in Powdery Mildew

The primary mode of action of flutianil is the disruption of the haustorium, a specialized
structure that powdery mildew fungi use to absorb nutrients from the host plant's cells.
Flutianil's specific molecular target within this process is not yet fully elucidated, but it is known
to inhibit the function of the haustorium, leading to the starvation and death of the fungus.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1673491?utm_src=pdf-body-img
https://www.benchchem.com/product/b1673491?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. Effects on bees - honeybee - chronic toxicity | Pesticide Registration Toolkit | Food and
Agriculture Organization of the United Nations [fao.org]

e 2. ird4project.org [irdproject.org]

o 3. downloads.regulations.gov [downloads.regulations.gov]

e 4. Summary of Toxicity Studies with Flutianil - PMC [pmc.ncbi.nim.nih.gov]
e 5. mda.state.mn.us [mda.state.mn.us]

« To cite this document: BenchChem. [Flutianil: An In-depth Technical Guide on its Impact on
Non-Target Organisms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673491#flutianil-s-impact-on-non-target-organisms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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